molecular formula C16H15FO3 B8691036 Ethyl 4-[(4-fluorophenyl)methoxy]benzoate CAS No. 56441-59-9

Ethyl 4-[(4-fluorophenyl)methoxy]benzoate

Cat. No.: B8691036
CAS No.: 56441-59-9
M. Wt: 274.29 g/mol
InChI Key: WMGSTGHXGRZWEB-UHFFFAOYSA-N
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Description

Ethyl 4-[(4-fluorophenyl)methoxy]benzoate is a useful research compound. Its molecular formula is C16H15FO3 and its molecular weight is 274.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

56441-59-9

Molecular Formula

C16H15FO3

Molecular Weight

274.29 g/mol

IUPAC Name

ethyl 4-[(4-fluorophenyl)methoxy]benzoate

InChI

InChI=1S/C16H15FO3/c1-2-19-16(18)13-5-9-15(10-6-13)20-11-12-3-7-14(17)8-4-12/h3-10H,2,11H2,1H3

InChI Key

WMGSTGHXGRZWEB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)OCC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-cyanophenoxy-(4'-fluorophenyl) methane (2.25g.; 0.1 mole) in dry ether (20ml) with ethanol (0.46g.; 0.1 mole) was cooled in an ice-bath and then saturated with dry hydrogen chloride gas then allowed to stand for 24 hrs. The resulting solid was filtered off and dried, m.p. 210° C (rearrangement at 135° C). The imino-ether (1.54g) was dissolved in water (30ml) neutralised with dilute sodium hydroxide solution then boiled under reflux for 3 hrs. Mixture cooled and the product extracted with ether to give 4-ethoxycarbonylphenoxy-(4'-fluorophenyl) methane m.p. 60°-2° C.
Quantity
2.25 g
Type
reactant
Reaction Step One
Quantity
0.46 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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